Cas no 1897259-30-1 (1-2-(2-methanesulfonylphenyl)ethylpiperazine)

• Product Name: 1-2-(2-methanesulfonylphenyl)ethylpiperazine
• CAS No: 1897259-30-1
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 6405750
• PubChem ID: 117424868
• Update Time: 2025-06-08

1-2-(2-methanesulfonylphenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-methanesulfonylphenyl)ethylpiperazine
• EN300-2004222
• 1897259-30-1
• 1-[2-(2-methanesulfonylphenyl)ethyl]piperazine

• Inchi： 1S/C13H20N2O2S/c1-18(16,17)13-5-3-2-4-12(13)6-9-15-10-7-14-8-11-15/h2-5,14H,6-11H2,1H3
• InChI Key： MRCDCTLLMIXNAC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1CCN1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 268.12454906g/mol
• Monoisotopic Mass: 268.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-2-(2-methanesulfonylphenyl)ethylpiperazine

Comprehensive Overview of 1-2-(2-Methanesulfonylphenyl)ethylpiperazine (CAS No. 1897259-30-1)

In the realm of specialized chemical compounds, 1-2-(2-methanesulfonylphenyl)ethylpiperazine (CAS No. 1897259-30-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its systematic name, features a piperazine core linked to a methanesulfonylphenyl group, making it a subject of interest in pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, though detailed studies are ongoing to fully elucidate its mechanisms.

The molecular structure of 1-2-(2-methanesulfonylphenyl)ethylpiperazine includes a sulfonyl functional group, which is known for its electron-withdrawing properties. This characteristic often enhances the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry. The piperazine moiety, a common feature in many bioactive molecules, further contributes to its versatility. Recent discussions in scientific forums have highlighted its potential utility in designing novel therapeutic agents, particularly in areas such as central nervous system (CNS) drug development and enzyme inhibition.

One of the most frequently searched questions regarding this compound revolves around its synthesis and purification methods. Current protocols often involve multi-step organic reactions, with an emphasis on optimizing yield and purity. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize the compound. These methods ensure that researchers obtain high-quality material for further studies, addressing the growing demand for reliable chemical intermediates in drug discovery pipelines.

Another hot topic in the scientific community is the safety profile of 1-2-(2-methanesulfonylphenyl)ethylpiperazine. While preliminary data suggest moderate toxicity under standard laboratory conditions, comprehensive toxicological studies are still underway. This aligns with the broader trend of prioritizing green chemistry and sustainable synthesis practices, which aim to minimize environmental and health risks. Researchers are also exploring biodegradable alternatives for certain reaction steps, reflecting the industry's shift toward eco-friendly solutions.

From a commercial perspective, the demand for 1-2-(2-methanesulfonylphenyl)ethylpiperazine is steadily increasing, driven by its potential applications in pharmaceutical research and material science. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality controls. This compound is often listed under specialty chemicals catalogs, catering to niche markets that require high-purity reagents. The rise of custom synthesis services has further expanded its accessibility, allowing researchers to procure tailored quantities for specific projects.

In conclusion, 1-2-(2-methanesulfonylphenyl)ethylpiperazine (CAS No. 1897259-30-1) represents a fascinating area of study with broad implications for modern science. Its structural features, combined with its potential applications, make it a compound worth watching in the coming years. As research progresses, we can expect to uncover even more insights into its capabilities, solidifying its place in the ever-evolving landscape of chemical innovation.